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Compound of Interest

Compound Name: 5-Formyl-8-hydroxycarbostyril

CAS Number: 68304-21-2
IUPAC Name: 8-hydroxy-2-o0xo-1,2-dihydroquinoline-5-carbaldehyde

This technical guide provides a comprehensive overview of 5-Formyl-8-hydroxycarbostyril, a
metabolite of the 32-adrenergic agonist procaterol. This document is intended for researchers,

scientists, and professionals in drug development, offering insights into its chemical properties,
potential biological significance, and relevant experimental methodologies.

Introduction

5-Formyl-8-hydroxycarbostyril is a quinoline derivative characterized by a formyl group at the
5-position and a hydroxyl group at the 8-position of a carbostyril (2-oxo-1H-quinoline) core.[1] It
has been identified as a metabolite of procaterol, a potent bronchodilator used in the treatment
of asthma and chronic obstructive pulmonary disease (COPD).[1][2] The structural features of
this compound, particularly the reactive formyl group and the chelating 8-hydroxyquinoline
moiety, suggest a potential for diverse chemical reactivity and biological interactions.

Physicochemical Properties

The key physicochemical properties of 5-Formyl-8-hydroxycarbostyril are summarized in the
table below. This data is essential for its handling, formulation, and analytical characterization.
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Property Value Reference
Molecular Formula C10H7NOs3 [1]
Molecular Weight 189.17 g/mol [1]

Melting Point 315-317 °C (decomposes)

Boiling Point (Predicted) 462.2 £45.0 °C

Density (Predicted) 1.431 + 0.06 g/cm?3

pKa (Predicted) 6.65 £ 0.20

Appearance Pale Yellow Solid

Solubilit Sparingly soluble in DMSO
olubili
Y and Methanol

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 5-Formyl-8-
hydroxycarbostyril is not readily available in the published literature, its synthesis can be
approached through established formylation reactions of 8-hydroxycarbostyril or related
quinolinone systems. The following are representative protocols for the formylation of similar 8-
hydroxyquinoline scaffolds, which can be adapted for the target molecule.

General Formylation Methodologies for 8-
Hydroxyquinolines

Several classical methods can be employed for the introduction of a formyl group onto an
activated aromatic ring like the 8-hydroxyquinoline nucleus. These include the Reimer-
Tiemann, Vilsmeier-Haack, and Dulff reactions.

1. Reimer-Tiemann Reaction:
This method involves the ortho-formylation of phenols in a basic solution with chloroform.

e Reaction Scheme:
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Reimer-Tiemann formylation of 8-hydroxycarbostyril.

o Experimental Protocol (Adapted from the synthesis of 8-hydroxyquinoline-5-carbaldehyde):

o

Dissolve 8-hydroxycarbostyril in a suitable solvent (e.g., ethanol).

o Add a solution of sodium hydroxide and heat the mixture.

o Slowly add chloroform to the reaction mixture while maintaining the temperature.
o Reflux the mixture for several hours.

o After completion, cool the reaction and acidify with a dilute acid.

o The product can be isolated by filtration or extraction and purified by recrystallization or
column chromatography.

2. Vilsmeier-Haack Reaction:

This reaction utilizes a Vilsmeier reagent (formed from a substituted amide, such as
dimethylformamide, and phosphorus oxychloride) to formylate electron-rich aromatic rings.

e Reaction Scheme:

8-Hydroxycarbostyril Vilsmeier-Haack » 5-Formyl-8-hydroxycarbostyril
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Vilsmeier-Haack formylation of 8-hydroxycarbostyril.

o Experimental Protocol (General Procedure):

o

Cool a solution of dimethylformamide (DMF) in a suitable solvent (e.g., dichloromethane).

[¢]

Add phosphorus oxychloride (POCIs) dropwise to form the Vilsmeier reagent.

[e]

Add a solution of 8-hydroxycarbostyril to the Vilsmeier reagent.

[e]

Allow the reaction to proceed at room temperature or with gentle heating.

o

Quench the reaction by pouring it into ice-water and neutralize with a base (e.g., sodium
bicarbonate).

o

The product can be isolated by filtration or extraction and purified.

Biological Activity and Signaling Pathways

As a metabolite of procaterol, 5-Formyl-8-hydroxycarbostyril is implicated in the biological
activity profile of the parent drug. Procaterol is a potent and selective 32-adrenergic receptor
agonist.[2] Its mechanism of action involves the stimulation of these receptors, leading to the
relaxation of bronchial smooth muscle and bronchodilation.

Potential Signaling Pathway Involvement

The primary signaling pathway for procaterol, and likely its metabolites, is the 32-Adrenergic
Receptor Signaling Pathway.
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Proposed [2-Adrenergic Receptor Signaling Pathway.
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Pathway Description:

Ligand Binding: Procaterol or its active metabolites bind to the 32-adrenergic receptors on
the surface of bronchial smooth muscle cells.

o G-Protein Activation: This binding activates the associated Gs protein.
o Adenylate Cyclase Stimulation: The activated Gs protein stimulates adenylate cyclase.
e CAMP Production: Adenylate cyclase catalyzes the conversion of ATP to cyclic AMP (CAMP).

o PKA Activation: Increased intracellular cAMP levels lead to the activation of Protein Kinase A
(PKA).

o Cellular Response: PKA then phosphorylates various downstream targets, ultimately
resulting in the relaxation of the bronchial smooth muscle and bronchodilation.

Furthermore, studies on procaterol have indicated its ability to suppress the expression of
inflammatory chemokines, such as IP-10 and RANTES, in bronchial epithelial cells. This effect
is mediated, at least in part, through the B2-adrenoreceptor-cAMP and MAPK-ERK, JNK, and
p38 pathways. It is plausible that 5-Formyl-8-hydroxycarbostyril may also possess similar
anti-inflammatory properties.

Quantitative Biological Data (Comparative)

Direct quantitative biological activity data for 5-Formyl-8-hydroxycarbostyril is not currently
available in the public domain. However, to provide a context for its potential activity, the
following table summarizes the biological data for its parent compound, procaterol, and other
related 8-hydroxyquinoline derivatives that have been evaluated as [32-adrenoceptor agonists.
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Conclusion and Future Directions

5-Formyl-8-hydroxycarbostyril is a key metabolite of the important anti-asthmatic drug
procaterol. While its own biological activity profile is yet to be fully elucidated, its structural
relationship to the parent compound and other bioactive 8-hydroxyquinoline derivatives
suggests that it may play a role in the overall pharmacological effects of procaterol.

Future research should focus on:

» Definitive Synthesis: Development and publication of a detailed, high-yield synthetic route for
5-Formyl-8-hydroxycarbostyril to enable further biological studies.

 Biological Evaluation: In-depth investigation of its activity at the 32-adrenergic receptor and
other potential targets. This should include quantitative assays to determine its potency and
efficacy.

» Signaling Pathway Analysis: Confirmation of its effects on the 32-adrenergic and associated
inflammatory signaling pathways.

This technical guide provides a foundation for researchers interested in exploring the chemistry
and biology of this intriguing metabolite. The provided data and proposed methodologies offer a
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starting point for further investigation into its potential therapeutic relevance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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